Cas no 1697300-08-5 (1-(3,3-difluorocyclohexyl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(3,3-difluorocyclohexyl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 1697300-08-5
• MF: C₉H₁₄F₂N₄
• MW: 216.231068134308
• CID: 5824254
• PubChem ID: 165962010
• Update Time: 2025-05-19

1-(3,3-difluorocyclohexyl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-difluorocyclohexyl)methyl-1H-1,2,3-triazol-4-amine
• 1-[(3,3-difluorocyclohexyl)methyl]-1H-1,2,3-triazol-4-amine
• EN300-1113627
• 1697300-08-5

• Inchi： 1S/C9H14F2N4/c10-9(11)3-1-2-7(4-9)5-15-6-8(12)13-14-15/h6-7H,1-5,12H2
• InChI Key： SXECMAUOFCTCGX-UHFFFAOYSA-N
• SMILES： FC1(CCCC(CN2C=C(N)N=N2)C1)F

Computed Properties

• Exact Mass: 216.11865279g/mol
• Monoisotopic Mass: 216.11865279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(3,3-difluorocyclohexyl)methyl-1H-1,2,3-triazol-4-amine

Professional Introduction to 1-(3,3-difluorocyclohexyl)methyl-1H-1,2,3-triazol-4-amine (CAS No. 1697300-08-5)

1-(3,3-difluorocyclohexyl)methyl-1H-1,2,3-triazol-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1697300-08-5, represents a unique structural motif that combines the rigidity of a cyclohexane ring with the versatility of a triazole moiety. The presence of two fluorine atoms at the 3-position of the cyclohexane ring introduces additional electronic and steric effects, making this molecule a promising candidate for various biological applications.

The chemical structure of 1-(3,3-difluorocyclohexyl)methyl-1H-1,2,3-triazol-4-amine can be described as a hybrid entity featuring a tertiary amine group attached to a triazole ring, which is further substituted with a 3,3-difluorocyclohexylmethyl side chain. This particular arrangement imparts distinct physicochemical properties that are conducive to drug-like characteristics such as solubility, metabolic stability, and binding affinity. The fluorine atoms are known to enhance the metabolic stability of molecules by preventing rapid degradation through hydrolysis or oxidation processes.

In recent years, there has been an increasing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The triazole ring is particularly noteworthy due to its presence in numerous bioactive molecules, including antifungal agents and antiviral drugs. The incorporation of a triazole moiety into pharmacophores has been shown to improve pharmacokinetic profiles and enhance binding interactions with biological targets. Specifically, the 1-(3,3-difluorocyclohexyl)methyl-1H-1,2,3-triazol-4-amine structure may exhibit properties that are advantageous for targeting enzymes or receptors involved in inflammatory and infectious diseases.

The synthesis of 1-(3,3-difluorocyclohexyl)methyl-1H-1,2,3-triazol-4-amine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms into the cyclohexane ring typically requires specialized reagents and catalysts to ensure high yield and selectivity. Advanced synthetic methodologies such as cross-coupling reactions and transition metal catalysis have been employed to construct the triazole ring efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of innovative approaches in medicinal chemistry.

The biological activity of 1-(3,3-difluorocyclohexyl)methyl-1H-1,2,3-triazol-4-amine has been explored in several preclinical studies. Initial investigations have revealed promising interactions with various biological targets, suggesting potential therapeutic utility. For instance, the compound has shown inhibitory effects on certain kinases and enzymes that are implicated in cancer progression. The dual functionality provided by the triazole ring and the difluorocyclohexyl side chain allows for multiple binding interactions with biological macromolecules, which is crucial for developing molecules with high specificity and efficacy.

One of the most compelling aspects of this compound is its ability to modulate biological pathways associated with inflammation and immune responses. The structural features of 1-(3,3-difluorocyclohexyl)methyl-1H-1,2,3-triazol-4-amine make it an attractive candidate for developing novel immunomodulatory agents. Recent studies have demonstrated its potential in modulating cytokine production and inhibiting inflammatory cascades. These findings align with the growing interest in immunotherapy and targeted drug development for chronic inflammatory diseases.

The pharmacokinetic profile of 1-(3,3-difluorocyclohexyl)methyl-1H-1,2,3-triazol-4-amine is another critical factor that contributes to its therapeutic potential. The presence of fluorine atoms has been shown to enhance lipophilicity and metabolic stability while minimizing renal clearance. These properties are essential for achieving prolonged half-life and improving bioavailability upon oral administration. Furthermore，the compound’s solubility profile has been optimized through structural modifications，ensuring efficient delivery across biological membranes.

In conclusion，the multifaceted nature of 1-(3， Difluorocyclohexyl)methyl- H-->triazol^->4-am ine (CAS No.>1697300-08>5) positions it as a versatile scaffold for drug discovery efforts。 Its unique structural features，combined with promising biological activities，make it an exciting prospect for further exploration in medicinal chemistry。 As research continues to uncover new therapeutic targets and mechanisms，compounds like this one will play a pivotal role in shaping future treatment strategies。